Cas no 2679838-02-7 (rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid)
rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679838-02-7
- rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
- EN300-28288897
- rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid
-
- Inchi: 1S/C10H15NO7S/c1-2-3-18-10(15)11(4-9(13)14)7-5-19(16,17)6-8(7)12/h2,7-8,12H,1,3-6H2,(H,13,14)/t7-,8+/m0/s1
- InChI Key: PFVUHGOCKJOTSK-JGVFFNPUSA-N
- SMILES: S1(C[C@H]([C@H](C1)N(C(=O)OCC=C)CC(=O)O)O)(=O)=O
Computed Properties
- Exact Mass: 293.05692299g/mol
- Monoisotopic Mass: 293.05692299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 130Ų
rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288897-1g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 1g |
$800.0 | 2023-09-08 | ||
| Enamine | EN300-28288897-5g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 5g |
$2318.0 | 2023-09-08 | ||
| Enamine | EN300-28288897-10g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 10g |
$3438.0 | 2023-09-08 | ||
| Enamine | EN300-28288897-0.05g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 0.05g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28288897-0.1g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 0.1g |
$703.0 | 2025-03-19 | |
| Enamine | EN300-28288897-0.25g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 0.25g |
$735.0 | 2025-03-19 | |
| Enamine | EN300-28288897-0.5g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-28288897-1.0g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 1.0g |
$800.0 | 2025-03-19 | |
| Enamine | EN300-28288897-2.5g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 2.5g |
$1568.0 | 2025-03-19 | |
| Enamine | EN300-28288897-5.0g |
rac-2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid |
2679838-02-7 | 95.0% | 5.0g |
$2318.0 | 2025-03-19 |
rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid
Introduction to Rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic Acid (CAS No. 2679838-02-7)
Rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid, identified by its CAS number 2679838-02-7, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule is characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.
The compound's name is rich in biochemical significance, with key segments such as rac, (3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl, and (prop-2-en-1-yloxy)carbonylamino providing crucial insights into its composition and reactivity. The presence of these specific moieties suggests that the molecule may exhibit properties relevant to various biological pathways and therapeutic applications.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. Rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid stands out as a potential candidate in this context due to its complex structural features. The hydroxyl and thiol groups within the molecule are particularly noteworthy, as they can participate in hydrogen bonding and other forms of non-covalent interactions, which are essential for binding to biological targets.
One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of stereochemistry and functional groups makes it a versatile scaffold for designing molecules with specific biological activities. For instance, the (3R,4S)-4-hydroxy moiety is reminiscent of natural products that have been shown to possess significant pharmacological properties. This structural motif has been explored in various drug candidates, highlighting its importance in medicinal chemistry.
The carbonyl group and the amino acid derivative portion of the molecule also contribute to its potential therapeutic value. The presence of an amide bond suggests that it may be capable of interacting with proteases or other enzymes involved in metabolic pathways. Such interactions could be exploited to develop inhibitors or modulators for diseases related to these enzymes.
Recent studies have begun to explore the synthetic pathways and derivatives of Rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid. Researchers have been particularly interested in how modifications to the stereocenter can influence the compound's biological activity. This has led to the development of libraries of related compounds that can be screened for their efficacy in various assays.
The compound's structure also suggests potential applications in materials science and industrial chemistry. The presence of multiple reactive sites allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. This versatility could make it useful in the production of polymers, coatings, or other specialty chemicals.
In conclusion, Rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2679838-02-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery and materials science. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow even further.
2679838-02-7 (rac-2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl(prop-2-en-1-yloxy)carbonylamino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)